Rhodium(III) oxide hydrate

Specification

• CAS No.: 123542-79-0
• Molecular Formula: H10O8Rh2
• Molecular Weight: 343.89 g/mol
• IUPAC Name: oxygen(2-);rhodium(3+);hydrate
• Standard InChI: InChI=1S/H2O.3O.2Rh/h1H2;;;;;/q;3*-2;2*+3
• Standard InChI Key: TVSSUISWUFBWCC-UHFFFAOYSA-N
• SMILES: O.[O-2].[O-2].[O-2].[Rh+3].[Rh+3]
• Canonical SMILES: O.O.O.O.O.[O-2].[O-2].[O-2].[Rh+3].[Rh+3]

Introduction

Chemical and Physical Properties

Molecular Structure and Formulations

Rhodium(III) oxide hydrate encompasses several related compounds with varying degrees of hydration. The general formula is Rh₂O₃·xH₂O, where x represents the number of water molecules present in the structure. The most commonly encountered forms include:

Hydration Form	Chemical Formula	Molecular Formula Notation	Molecular Weight (g/mol)
Pentahydrate	Rh₂O₃·5H₂O	H₁₀O₈Rh₂	343.883
Trihydrate	Rh₂O₃·3H₂O	H₆O₆Rh₂	307.851
Base Hydrate	Rh₂O₃·xH₂O	H₂O₄Rh₂ (base notation)	271.825 (base)

The molecular structure features rhodium atoms in the +3 oxidation state coordinated with oxygen atoms, with water molecules incorporated either through coordination or in the crystal lattice.

Physical Characteristics

The physical appearance and properties of rhodium(III) oxide hydrate vary significantly based on the degree of hydration:

Property	Pentahydrate (Rh₂O₃·5H₂O)	Trihydrate (Rh₂O₃·3H₂O)
Appearance	Yellow powder	Black precipitate
Density	Not specified in literature	Not specified in literature
Structure	Variable depending on preparation method	Variable depending on preparation method
CAS Number	39373-27-8	Variable by preparation

The pentahydrate form is typically characterized by its distinctive yellow coloration, which contrasts with the gray appearance of anhydrous rhodium(III) oxide. When heated, the hydrated forms gradually lose water molecules, eventually converting to the anhydrous form at sufficient temperatures.

Solubility and Stability

The solubility characteristics of rhodium(III) oxide hydrate depend significantly on the specific hydration state:

Hydration Form	Solubility in Water	Solubility in Acids	Solubility in Alkali
Pentahydrate	Partially soluble in hot water	Soluble	Soluble in excess
Trihydrate	Insoluble	Insoluble	Formed in excess alkali

The pentahydrate form (Rh₂O₃·5H₂O) demonstrates solubility in acids and partial solubility in hot water. In contrast, the trihydrate form (Rh₂O₃·3H₂O) is notably insoluble in acids, a distinctive characteristic that aids in its identification and separation.

Regarding stability, rhodium(III) oxide hydrate should be stored under inert gas conditions (typically nitrogen or argon) at temperatures between 2-8°C to prevent undesired reactions or decomposition. The compound is considered hygroscopic, meaning it readily absorbs moisture from the surrounding environment, which can affect its properties and reactivity.

Synthesis and Production Methods

Several methods exist for the preparation of rhodium(III) oxide hydrate, with the specific approach often determined by the desired hydration state and intended application:

Alkali Treatment Method

One of the most common approaches for synthesizing rhodium(III) oxide hydrate involves treating anhydrous rhodium(III) oxide with alkali solutions:

• Treatment with moderate alkali concentrations produces the yellow pentahydrate (Rh₂O₃·5H₂O), which is soluble in acids and excess alkali.

• In excess alkali conditions, further reaction leads to the formation of the black trihydrate precipitate (Rh₂O₃·3H₂O).

This method allows for controlled production of different hydration states based on the alkali concentration and reaction conditions.

From Rhodium Chloride

Another approach involves starting with rhodium chloride (RhCl₃) or related rhodium compounds:

• Rhodium chloride is treated with oxygen at elevated temperatures.

• The resulting product undergoes further processing with appropriate alkaline solutions to produce the desired hydration state.

Advanced Synthesis Methods

Recent research has explored more sophisticated approaches to synthesizing rhodium(III) oxide hydrate with specific properties:

• Hydrothermal Synthesis: This method has been employed to produce nanoparticulate forms of rhodium oxide, which may include various hydration states. The technique involves heating aqueous solutions of rhodium compounds under high pressure and temperature conditions.

• Electrochemical Approaches: Electrochemical methods have been investigated for producing rhodium oxide films, which may incorporate water molecules depending on the specific reaction conditions.

The selection of a particular synthesis route typically depends on the desired purity, hydration state, and morphological characteristics of the final product.

Applications and Uses

Rhodium(III) oxide hydrate finds applications across multiple industries and research fields due to its unique properties and catalytic capabilities.

Industrial Catalysis

One of the primary applications of rhodium(III) oxide hydrate is in catalytic processes:

• Automotive Catalysis: Used in catalytic converters for automobiles, where it facilitates the conversion of harmful exhaust gases into less environmentally detrimental compounds.

• Chemical Synthesis: Serves as a catalyst in the production of oxo-alcohols, which are important intermediates in various chemical manufacturing processes.

• Acid Production: Employed in the production of nitric acid and ethanoic (acetic) acid, where its catalytic properties enhance reaction efficiency.

• Hydrogenation Reactions: Utilized as a catalyst for hydrogenation processes in chemical synthesis.

Electronic Applications

The compound has emerged as a material of interest in various electronic applications:

• Capacitor Electrode Materials: Research suggests potential applications in developing new capacitor electrode materials with enhanced performance characteristics.

• Memory Technologies: Shows promise for use in dynamic random access memories (DRAMs) and non-volatile random access memories (FeRAMs), where its properties may offer advantages over currently used materials.

Precursor for Rhodium Compounds

Rhodium(III) oxide hydrate serves as an important precursor in the synthesis of various rhodium compounds:

• Rhodium Metal Production: Used in processes for producing pure rhodium metal through appropriate reduction methods.

• Rhodium Salt Synthesis: Serves as a starting material for preparing various rhodium salts with specific applications in catalysis and chemical synthesis.

Research Developments

Current research on rhodium(III) oxide hydrate spans multiple fields, from materials science to catalysis and biochemistry.

Materials Science Research

Recent investigations have focused on the structural characteristics and transformations of rhodium oxides, including the hydrated forms:

• Polymorphic Transitions: Studies have examined the transformation of rhodium(III) oxide from hexagonal to orthorhombic structures at elevated temperatures (above 750°C), with implications for the behavior of the hydrated forms under various conditions.

• Thin Film Properties: Research on rhodium oxide films, including potential hydrated states, has revealed interesting electrochromic properties, with reversible color changes (yellow ↔ dark green or yellow ↔ brown-purple) observable when voltage is applied in KOH solutions.

• Transparent Conductive Properties: Investigations suggest that rhodium oxide films, which may include hydrated states, demonstrate transparency and conductivity similar to indium tin oxide (ITO) but with a 0.2 eV lower work function, potentially improving carrier injection in electronic devices.

Biomedical Research

Recent studies have begun to explore the biological interactions of rhodium compounds, including potential applications of hydrated rhodium oxides:

• Cell Viability Studies: Research has investigated the cytotoxicity of rhodium(III) coordination compounds against human peripheral blood mononuclear cells, although specific studies on rhodium(III) oxide hydrate toxicity remain limited.

• Complex Formation: Investigations into new rhodium(III) ion coordination compounds have been conducted, which may include interactions with hydrated rhodium oxide species.

Comparative Analysis with Anhydrous Rhodium(III) Oxide

Understanding the relationship between rhodium(III) oxide hydrate and its anhydrous counterpart provides valuable insights into the compound's behavior and applications.

Property	Anhydrous Rhodium(III) Oxide (Rh₂O₃)	Rhodium(III) Oxide Hydrate (Rh₂O₃·xH₂O)
Appearance	Gray solid/powder	Yellow (pentahydrate) or Black (trihydrate)
Density	8.20 g/cm³	Not specified in literature
Melting Point	1,100°C (decomposes)	Loses water upon heating
Solubility	Insoluble in water, acids, aqua regia	Varies by hydration state (pentahydrate soluble in acids)
Structure	Hexagonal (corundum) or orthorhombic (>750°C)	Variable depending on hydration and preparation
Reactivity	Relatively inert	More reactive than anhydrous form

The anhydrous form demonstrates high thermal stability but limited reactivity, while the hydrated forms offer enhanced reactivity for certain applications but with reduced thermal stability.